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Abstract

This technical guide provides a comprehensive overview of 12-methoxydodecanoate, a fatty
acid derivative with significant potential in various scientific and industrial fields. This document
details its chemical identity, including its synonyms and CAS Registry Number, and explores its
physicochemical properties. A significant focus is placed on outlining robust synthesis
methodologies, drawing from established protocols for structurally related compounds.
Furthermore, this guide delves into the current understanding of its applications, particularly in
cosmetics and as a potential antimicrobial agent, supported by relevant quantitative data and
detailed experimental protocols. Analytical techniques for its characterization, including nuclear
magnetic resonance (NMR) and mass spectrometry (MS), are also discussed. This guide is
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intended to be a valuable resource for researchers, scientists, and professionals in drug
development, providing the foundational knowledge and practical insights necessary to work
with and explore the potential of 12-methoxydodecanoate.

Core Identification: Synonyms and CAS Number

12-Methoxydodecanoate is a carboxylate ester resulting from the formal condensation of the
carboxy group of 12-methoxydodecanoic acid with a suitable alcohol, or it can refer to the
conjugate base of 12-methoxydodecanoic acid. For the purpose of this guide, we will primarily
focus on the parent carboxylic acid, 12-methoxydodecanoic acid.

The definitive CAS Registry Number for 12-methoxydodecanoic acid is 92169-28-3.[1][2]

A comprehensive list of its synonyms is provided in the table below to aid in literature searches
and material sourcing.

Table 1: Synonyms and Identifiers for 12-
Methoxydodecanoic Acid

IUPAC Name 12-methoxydodecanoic acid
CAS Registry Number 92169-28-3

Molecular Formula C13H2603

Molecular Weight 230.34 g/mol

12-methoxydodecanoate, Dodecanoic acid, 12-
Common Synonyms methoxy-, 13-Oxatetradecanoic acid, 13-

Oxamyristic acid, 12-methoxylauric acid

UNII-T5D2P5P2A8, NSC-666070,

Systematic Synonyms
DTXSID20238909

Physicochemical Properties

Understanding the physicochemical properties of 12-methoxydodecanoic acid is crucial for its
handling, formulation, and application. The terminal methoxy group imparts unique
characteristics compared to its parent fatty acid, dodecanoic acid.
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Table 2: Physicochemical Properties of 12-
Methoxydodecanoic Acid

Property Value

Appearance White to off-white solid
Melting Point 45-46 °C

Boiling Point 336.4 °C at 760 mmHg
Density 0.943 g/cm?

Solubility Soluble in ethanol and DMSO
LogP 3.618

Synthesis and Experimental Protocols

While specific, detailed synthesis protocols for 12-methoxydodecanoic acid are not abundantly

available in public literature, a robust synthesis can be logically derived from the well-

established chemistry of its precursors, such as 12-hydroxydodecanoic acid. The most

straightforward approach involves the Williamson ether synthesis.

Synthesis of 12-Methoxydodecanoic Acid from 12-

Hydroxydodecanoic Acid

This synthesis involves the methylation of the terminal hydroxyl group of 12-hydroxydodecanoic

acid.

Diagram 1: Synthesis of 12-Methoxydodecanoic Acid
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Caption: A workflow for the synthesis of 12-methoxydodecanoic acid.
Step-by-Step Protocol:

e Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, dissolve 12-hydroxydodecanoic acid in
anhydrous tetrahydrofuran (THF).

» Deprotonation: Cool the solution to O °C in an ice bath. Add sodium hydride (NaH) portion-
wise to the stirred solution. Allow the reaction to stir at 0 °C for 30 minutes, then warm to
room temperature and stir for an additional hour to ensure complete formation of the
alkoxide.

¢ Methylation: Cool the reaction mixture back to 0 °C. Add methyl iodide dropwise via the
dropping funnel. After the addition is complete, allow the reaction to warm to room
temperature and stir overnight.

e Quenching and Extraction: Carefully quench the reaction by the slow addition of water.
Acidify the aqueous layer with 1 M HCI to a pH of approximately 2-3. Extract the product with
ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel.
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Potential Applications and Biological Activity
Cosmetics and Personal Care

Fatty acid esters are widely used in cosmetics for their emollient, moisturizing, and texturizing
properties. The presence of the methoxy group in 12-methoxydodecanoate can modify its
polarity and skin feel, potentially offering a less greasy and more elegant sensory profile in
formulations.

Antimicrobial Activity

Fatty acids and their derivatives are known to possess antimicrobial properties. While specific
data for 12-methoxydodecanoate is limited, the activity of related compounds suggests its
potential. For instance, lauric acid and its derivatives have shown significant inhibitory effects
against various bacteria.[3] The antimicrobial efficacy is often attributed to the disruption of the
bacterial cell membrane.

Table 3: Minimum Inhibitory Concentrations (MIC) of Structurally Related Fatty Acids Against
Staphylococcus aureus

Compound MIC (pg/mL) Reference
Madecassic Acid 31.25 [4]
Lauric Acid Varies (MM concentrations) [3]

Experimental Protocol for Antimicrobial Susceptibility Testing (Broth Microdilution):

o Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland
standard.

o Serial Dilutions: Prepare a series of twofold dilutions of 12-methoxydodecanoate in a
suitable solvent (e.g., DMSO) and then in Mueller-Hinton broth in a 96-well microtiter plate.

 Inoculation: Inoculate each well with the bacterial suspension.

 Incubation: Incubate the plate at 37 °C for 18-24 hours.
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o Determination of MIC: The MIC is the lowest concentration of the compound that completely
inhibits visible growth of the microorganism.

Analytical Characterization

Diagram 2: Analytical Workflow for 12-Methoxydodecanoate
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Caption: A typical analytical workflow for the characterization of 12-methoxydodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are indispensable for the structural elucidation of 12-methoxydodecanoic acid.

e 1H NMR: Expected signals would include a singlet for the methoxy protons (CHsO-), a triplet
for the methylene protons adjacent to the carbonyl group (-CH2COOH), a triplet for the
methylene protons adjacent to the methoxy group (-CH20CHs3), and a complex multiplet for
the long methylene chain.

e 13C NMR: The spectrum would show distinct signals for the carbonyl carbon, the methoxy
carbon, the methylene carbon adjacent to the oxygen, and the series of methylene carbons
in the aliphatic chain.

Mass Spectrometry (MS)
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Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the identification
and quantification of 12-methoxydodecanoate. The electron ionization (EI) mass spectrum
would exhibit a characteristic fragmentation pattern, including the molecular ion peak and
fragments corresponding to the loss of the methoxy group and cleavage of the aliphatic chain.

Conclusion

12-Methoxydodecanoate is a fatty acid derivative with a unique chemical structure that
suggests a range of potential applications in cosmetics, pharmaceuticals, and as an
antimicrobial agent. While direct research on this specific compound is emerging, a strong
foundation for its synthesis, characterization, and application can be built upon the extensive
knowledge of related fatty acids and their derivatives. This guide provides a comprehensive
starting point for researchers and professionals to explore and unlock the full potential of this
promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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